Cas no 2172184-62-0 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid
• CAS No: 2172184-62-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5975055
• PubChem ID: 165547578
• Update Time: 2025-05-20

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid
• 2172184-62-0
• EN300-1489271
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpropanoic acid

• Inchi： 1S/C26H30N2O5/c1-16(25(30)31)14-27-24(29)17-7-6-8-18(13-17)28-26(32)33-15-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,16-18,23H,6-8,13-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： QSGLXEWCJNXSSC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC(C(NCC(C(=O)O)C)=O)C1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid (CAS No. 2172184-62-0): A Comprehensive Overview

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid (CAS No. 2172184-62-0) is a specialized organic compound with significant applications in peptide synthesis and pharmaceutical research. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a crucial role in modern drug discovery and bioconjugation techniques. Its unique structure, featuring an Fmoc-protected cyclohexyl group and a methylpropanoic acid moiety, makes it a valuable building block for custom peptide synthesis.

The growing interest in peptide-based therapeutics has increased the demand for high-quality Fmoc-protected amino acids like 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid. Researchers frequently search for information about its synthetic applications, solubility properties, and storage conditions, as these factors directly impact experimental outcomes in solid-phase peptide synthesis (SPPS).

From a chemical perspective, this compound demonstrates excellent stability under SPPS conditions while maintaining high reactivity in coupling reactions. The Fmoc protecting group can be selectively removed under mild basic conditions, making it ideal for stepwise peptide assembly. Recent studies have explored its potential in developing targeted drug delivery systems and biomolecular probes, addressing current research trends in precision medicine and diagnostic tools.

The pharmaceutical industry values CAS 2172184-62-0 for its role in creating peptide mimetics and conformationally constrained analogs. Its cyclohexyl backbone contributes to enhanced metabolic stability in peptide drugs, a property highly sought after in GPCR-targeting therapeutics. Quality-conscious buyers often inquire about HPLC purity levels, chiral purity, and batch-to-batch consistency when sourcing this material.

In bioconjugation chemistry, the carboxylic acid functionality of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid enables efficient coupling to amine-containing molecules through standard activation protocols. This characteristic has led to its increased use in preparing peptide-antibody conjugates and fluorescent labels, particularly in cancer research applications and imaging probes development.

The synthesis and handling of Fmoc-protected 3-{3-aminocyclohexylformamido}-2-methylpropanoic acid derivatives require careful attention to moisture-sensitive conditions and temperature control. Proper storage at -20°C under inert atmosphere typically ensures optimal shelf life and performance in synthetic applications. These practical considerations are frequently discussed in research forums and technical bulletins.

Market analysts note steady growth in demand for CAS 2172184-62-0, driven by expanding peptide drug development pipelines and increased academic research into peptide materials science. The compound's structure-activity relationship (SAR) potential makes it particularly valuable for medicinal chemistry optimization studies, especially in central nervous system (CNS) drug discovery.

Recent innovations in continuous flow peptide synthesis have created new opportunities for utilizing 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid in automated production systems. Its compatibility with green chemistry principles and solvent-minimized protocols aligns well with current industry trends toward sustainable pharmaceutical manufacturing.

For researchers working with Fmoc-amino acid building blocks, understanding the steric effects and conformational preferences of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid is crucial for successful peptide chain elongation. Technical literature often highlights its low epimerization risk and excellent coupling efficiency when used with modern coupling reagents.

The future applications of CAS 2172184-62-0 may extend into emerging fields like peptide nanomaterials and bioelectronic interfaces, where its structural rigidity and functional group diversity offer unique advantages. As peptide science continues to intersect with nanotechnology and tissue engineering, specialized building blocks like this compound will likely see expanded utilization across multiple biotechnology sectors.